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Compound Name: 2-Propoxyacetonitrile

CAS No.: 66502-25-8

Cat. No.: B2649840

Get Quote

Executive Summary & Structural Rationale
In the landscape of pharmaceutical intermediates and specialty solvents, 2-
Propoxyacetonitrile (CAS 66502-25-8) occupies a critical niche as a bifunctional building

block. Structurally characterized as an aliphatic ether-nitrile, this molecule combines the

lipophilicity of a propyl chain with the electrophilic reactivity of a cyano group. For drug

development professionals and synthetic chemists, 2-propoxyacetonitrile serves as a highly

versatile precursor. The ether linkage enhances lipid solubility—a vital parameter for blood-

brain barrier (BBB) penetration in neuroactive compounds—while the nitrile moiety acts as a

synthetic handle for downstream conversions into primary amines, carboxylic acids, or

tetrazoles[1].

This guide provides an authoritative analysis of the commercial availability, procurement logic,

and validated synthetic protocols surrounding 2-propoxyacetonitrile, ensuring researchers

can seamlessly integrate this compound into their process chemistry workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2649840#bc-rfq
https://www.benchchem.com/product/b2649840/docs?utm_src=pdf-body#sourcing-and-application-of-2-propoxyacetonitrile-a-technical-guide-for-chemical-development
https://www.benchchem.com/product/b2649840/docs?utm_src=pdf-body#sourcing-and-application-of-2-propoxyacetonitrile-a-technical-guide-for-chemical-development
https://www.benchchem.com/product/b2649840/docs?utm_src=pdf-body#sourcing-and-application-of-2-propoxyacetonitrile-a-technical-guide-for-chemical-development
https://www.vulcanchem.com/product/vc5762217
https://www.benchchem.com/product/b2649840/docs?utm_src=pdf-body#sourcing-and-application-of-2-propoxyacetonitrile-a-technical-guide-for-chemical-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2649840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Profile
Understanding the fundamental properties of 2-propoxyacetonitrile is essential for designing

safe handling protocols and optimizing reaction conditions. Its limited solubility in water, paired

with high affinity for organic solvents, dictates the use of biphasic systems in its

derivatization[1].

Property Value
Causality / Impact on
Process Chemistry

CAS Number 66502-25-8
Primary identifier for regulatory

and procurement tracking.

Molecular Formula C5H9NO
Dictates mass balance and

stoichiometric calculations.

Molecular Weight 99.133 g/mol

Low molecular weight ensures

high atom economy in coupling

reactions[1].

SMILES CCCOCC#N

Useful for in silico predictive

modeling and

cheminformatics[1].

Solubility Soluble in EtOH, Acetone

Necessitates organic or

biphasic solvent systems;

limits purely aqueous

reactions[1].

GHS Hazards H315, H319, H335

Requires handling in fume

hoods due to skin, eye, and

respiratory irritation[1].

Commercial Availability & Supplier Landscape
The commercial supply chain for 2-propoxyacetonitrile is segmented into catalog suppliers

(for discovery-phase R&D) and bulk manufacturers (for process scale-up). Selecting the right

vendor requires balancing purity requirements against lead times and cost.
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Supplier Purity Target Scale
Strategic
Advantage

Sigma-Aldrich (Merck) Analytical Grade Milligram to Gram

High lot-to-lot

consistency; ideal for

analytical standards

and initial discovery.

Vulcanchem ≥95% (VC5762217) Gram to Kilogram

Cost-effective for

intermediate scale-up;

provides detailed

physicochemical

data[1].

BLD Pharmatech 95% (BD01068255) Gram to Kilogram

Broad distribution

network; reliable for

parallel synthesis

campaigns.

Procurement Logic & Supply Chain Workflow
When transitioning a molecule from the bench to the pilot plant, the sourcing strategy must shift

from off-the-shelf catalog purchasing to custom synthesis agreements. The following decision

matrix illustrates the self-validating workflow for sourcing 2-propoxyacetonitrile based on

project scale.
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Identify Need for
2-Propoxyacetonitrile

Determine Project Scale

R&D / Milligram Scale
(Discovery)

 < 100g

Pilot / Kilogram Scale
(Process Dev)

 > 1kg

Catalog Suppliers
(Sigma, BLD Pharm)

Bulk / Custom Synthesis
(Vulcanchem, Ambeed)

In-House QC (NMR, HPLC)

Click to download full resolution via product page

Procurement decision matrix for sourcing 2-propoxyacetonitrile based on scale.

Upstream Synthesis: Phase-Transfer Catalyzed
Alkylation
While 2-propoxyacetonitrile can be purchased commercially, process chemists often need to

synthesize it in-house to secure the supply chain or reduce costs at scale. The most robust

method involves the alkylation of 1-propanol with chloroacetonitrile.

Causality in Experimental Design: Traditional ether syntheses often employ sodium hydride

(NaH) to generate the alkoxide. However, NaH produces stoichiometric hydrogen gas, posing

severe pyrophoric and explosive risks at the pilot scale. To engineer a self-validating, safer

system, Phase Transfer Catalysis (PTC) is utilized. By employing aqueous sodium hydroxide

(NaOH) and tetrabutylammonium bromide (TBAB), deprotonation occurs selectively at the
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biphasic interface. This suppresses exothermic runaway and eliminates the need for strictly

anhydrous conditions, making the protocol inherently safer and highly scalable.

Step-by-Step Methodology: Synthesis of 2-
Propoxyacetonitrile

System Setup: Equip a jacketed reactor with a mechanical stirrer, internal thermometer, and

an addition funnel.

Reagent Charging: Charge the reactor with 1-propanol (1.0 eq) and TBAB (0.05 eq)

dissolved in dichloromethane (DCM).

Base Addition: Introduce 50% w/w aqueous NaOH (1.5 eq) to the reactor. Stir vigorously

(≥400 rpm) to maximize the biphasic interfacial area.

Electrophile Introduction: Cool the mixture to 0–5°C. Add chloroacetonitrile (1.1 eq) dropwise

via the addition funnel over 60 minutes. Self-Validation: The controlled addition prevents

thermal spikes, ensuring the temperature remains below 10°C to avoid degradation of the

nitrile.

Reaction Maturation: Allow the reaction to warm to ambient temperature and stir for 12

hours. Monitor via GC-MS until the chloroacetonitrile peak is completely consumed.

Workup & Isolation: Separate the organic layer, wash with brine to remove residual TBAB

and salts, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via

fractional distillation to yield pure 2-propoxyacetonitrile.

Downstream Utility: Derivatization Pathways
The true value of 2-propoxyacetonitrile lies in its downstream applications. It is a direct

precursor to 2-propoxyacetic acid (CAS 54497-00-6), a valuable intermediate in pharmaceutical

synthesis[2].

1-Propanol
(CAS: 71-23-8)

Phase Transfer Catalysis
(NaOH, TBAB)

Chloroacetonitrile
(CAS: 107-14-2)

2-Propoxyacetonitrile
(CAS: 66502-25-8)

Base Hydrolysis
(NaOH, H2O)

Catalytic Hydrogenation
(H2, Pd/C)

2-Propoxyacetic Acid
(CAS: 54497-00-6)

2-Propoxyethanamine
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Chemical transformation pathways of 2-propoxyacetonitrile into key derivatives.

Step-by-Step Methodology: Hydrolysis to 2-
Propoxyacetic Acid
Causality in Experimental Design: Nitriles can be hydrolyzed under either acidic or basic

conditions. Here, base-catalyzed hydrolysis (using NaOH) is strictly selected over acid catalysis

(e.g., using HBr or HI). Strong acids risk cleaving the aliphatic ether linkage, which would

destroy the molecule and yield propanol and glycolic acid. Basic conditions preserve the ether

integrity while fully converting the nitrile to the carboxylate[1].

Hydrolysis: Suspend 2-propoxyacetonitrile in a 20% aqueous NaOH solution (2.5 eq).

Reflux: Heat the mixture to reflux (approx. 100°C). Self-Validation: The reaction progress is

visually validated by the transition from a biphasic mixture to a homogeneous solution,

indicating the formation of the water-soluble sodium 2-propoxyacetate. The evolution of

ammonia gas (detectable via wet pH paper at the condenser outlet) confirms the mechanism

is proceeding[1].

Ammonia Removal: Continue refluxing until ammonia evolution ceases.

Acidification: Cool the solution to 0°C and carefully acidify with 6M HCl until the pH reaches

2.0.

Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry

over MgSO₄, and evaporate to yield 2-propoxyacetic acid[2].

Regulatory and Environmental Considerations
As an active research chemical, 2-propoxyacetonitrile is subject to non-industrial use

regulations. Waste containing unreacted nitriles must never be mixed with strong acids in

waste carboys, as this can generate highly toxic hydrogen cyanide (HCN) gas. Disposal

protocols dictate that nitrile-containing waste should be routed for high-temperature incineration

or subjected to controlled alkaline hydrolysis to yield less toxic carboxylate derivatives prior to

disposal[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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